1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenylethanone

• Molecular Formula: C21H23N3O
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenylethanone
• InChI: InChI=1S/C21H23N3O/c25-21(14-17-6-2-1-3-7-17)24-12-10-23(11-13-24)16-18-15-22-20-9-5-4-8-19(18)20/h1-9,15,22H,10-14,16H2
• InChI Key: KBILALRXGGVNQR-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CNC3=CC=CC=C32)C(=O)CC4=CC=CC=C4

Description

1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenylethanone, also known as WAY-100635, is a selective serotonin receptor antagonist. It is widely used in scientific research to study the role of serotonin in various physiological and pathological processes.

Mechanism of Action

1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenylethanone acts as a competitive antagonist for the 5-HT1A receptor. It binds to the receptor and prevents serotonin from binding to it. This leads to a decrease in the activity of the receptor and a decrease in the downstream signaling pathways. The exact mechanism of action of 1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenylethanone is not fully understood, but it is believed to involve the regulation of G-protein signaling and the modulation of ion channels.
Biochemical and Physiological Effects:
1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenylethanone has been shown to have a wide range of biochemical and physiological effects. It has been shown to decrease anxiety and stress in animal models. It has also been shown to decrease pain sensitivity and improve sleep quality. In addition, it has been shown to have potential therapeutic effects in the treatment of depression, schizophrenia, and other psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenylethanone in lab experiments is its high selectivity for the 5-HT1A receptor. This allows researchers to specifically target this receptor and study its effects on various processes. Another advantage is its well-established synthesis method, which allows for easy and reliable production of the compound. However, one of the limitations of using 1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenylethanone is its relatively low potency compared to other 5-HT1A receptor antagonists. This can limit its usefulness in certain experiments.

Future Directions

There are several future directions for the use of 1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenylethanone in scientific research. One direction is the study of the role of the 5-HT1A receptor in the regulation of appetite and metabolism. Another direction is the study of the role of the 5-HT1A receptor in the development and progression of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Finally, the development of more potent and selective 5-HT1A receptor antagonists could lead to the development of new therapeutic agents for the treatment of psychiatric and neurological disorders.

Synthesis Methods

1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenylethanone can be synthesized using a multi-step synthetic route. The first step involves the protection of the indole nitrogen with a tert-butyloxycarbonyl (Boc) group. The protected indole is then reacted with piperazine in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) to form the Boc-protected indole-piperazine intermediate. The Boc group is then removed using an acid such as trifluoroacetic acid (TFA) to obtain the indole-piperazine intermediate. The intermediate is then reacted with 2-phenylacetyl chloride in the presence of a base such as triethylamine (TEA) to form 1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenylethanone.

Scientific Research Applications

1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenylethanone is widely used in scientific research to study the role of serotonin in various physiological and pathological processes. It is a selective antagonist for the 5-HT1A receptor, which is a subtype of the serotonin receptor. The 5-HT1A receptor is widely distributed in the central nervous system and is involved in the regulation of mood, anxiety, and stress. 1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-phenylethanone is used to study the role of the 5-HT1A receptor in these processes. It is also used to study the role of serotonin in other processes such as pain, sleep, and appetite.